Cas no 50543-85-6 (adamantane-1-carbothioamide)

• Product Name: adamantane-1-carbothioamide
• CAS No: 50543-85-6
• MF: C₁₁H₁₇NS
• MW: 195.32438158989
• MDL: MFCD00154807
• CID: 933909
• PubChem ID: 3563433
• Update Time: 2025-05-26

adamantane-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• tricyclo[3.3.1.13,7]decane-1-carbothioamide (9ci)
• adamantane-1-carbothioamide
• Adamantane-1-thiocarboxamide
• LS-07561
• adamantylthiocarboxamide
• DB-238222
• Adamantane-1-thiocarboxamide, AldrichCPR
• 1-Adamantanecarbothioamide
• MFCD00154807
• EN300-170088
• adamantane-1-thioamide
• DTXSID90393675
• AKOS003662329
• G21209
• SCHEMBL3085158
• ONLDDZWBSCSPTI-UHFFFAOYSA-N
• CS-0309225
• 50543-85-6
• tricyclo[3.3.1.1~3,7~]decane-1-carbothioamide
• ALBB-023814

• MDL： MFCD00154807
• Inchi： 1S/C11H17NS/c12-10(13)11-4-7-1-8(5-11)3-9(2-7)6-11/h7-9H,1-6H2,(H2,12,13)
• InChI Key： ONLDDZWBSCSPTI-UHFFFAOYSA-N
• SMILES： S=C(C12CC3CC(CC(C3)C1)C2)N

Computed Properties

• Exact Mass: 195.108
• Monoisotopic Mass: 195.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.1A^2
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides

Additional information on adamantane-1-carbothioamide

Recent Advances in the Study of Adamantane-1-carbothioamide (CAS: 50543-85-6)

Adamantane-1-carbothioamide (CAS: 50543-85-6) is a sulfur-containing derivative of adamantane, a well-known pharmacophore in medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug development, particularly in the areas of antiviral, antibacterial, and anticancer therapies. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the most significant advancements in the study of adamantane-1-carbothioamide is its role as a precursor in the synthesis of novel thiazole derivatives. Researchers have demonstrated that this compound can be efficiently converted into various thiazole-based structures, which exhibit enhanced biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that thiazole derivatives synthesized from adamantane-1-carbothioamide showed potent inhibitory effects against influenza A virus, with IC50 values in the low micromolar range.

In addition to its antiviral properties, adamantane-1-carbothioamide has been investigated for its antibacterial potential. A recent study in Bioorganic & Medicinal Chemistry Letters revealed that certain derivatives of this compound exhibited strong activity against methicillin-resistant Staphylococcus aureus (MRSA), a major antibiotic-resistant pathogen. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, suggesting a novel mechanism of action that could be exploited for developing new antibiotics.

Another promising area of research involves the anticancer properties of adamantane-1-carbothioamide derivatives. A 2024 study in European Journal of Medicinal Chemistry demonstrated that specific modifications to the adamantane-1-carbothioamide scaffold resulted in compounds with significant cytotoxicity against various cancer cell lines, including breast and lung cancer. These compounds were found to induce apoptosis via the mitochondrial pathway, highlighting their potential as targeted anticancer agents.

The synthesis of adamantane-1-carbothioamide has also seen notable improvements. Recent advancements in green chemistry have led to more efficient and environmentally friendly synthetic routes. For example, a 2023 study in Tetrahedron Letters described a one-pot synthesis method using catalytic amounts of iodine, which significantly reduced reaction times and improved yields. Such innovations are crucial for scaling up production and facilitating further pharmacological studies.

Despite these promising developments, challenges remain in the clinical translation of adamantane-1-carbothioamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Nevertheless, the compound's unique structural features and broad-spectrum biological activities make it a compelling candidate for future drug discovery efforts.

In conclusion, adamantane-1-carbothioamide (CAS: 50543-85-6) continues to be a focal point in medicinal chemistry research, with recent studies uncovering its potential in antiviral, antibacterial, and anticancer applications. The development of novel derivatives and improved synthetic methods further underscores its versatility as a pharmacophore. Future research should focus on optimizing its pharmacokinetic properties and exploring its mechanisms of action in greater detail to unlock its full therapeutic potential.